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Leucocianidol stability in experimental
conditions

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Leucocianidol

CAS No.: 93527-39-0

Cat. No.: S605626

Leucocianidol Technical Data Sheet

For any experimental work, having key physicochemical data on hand is essential. The table below

summarizes the available information for Leucocianidol.

. Source /

Property Value | Description
Reference
CAS Number 480-17-1 (Other IDs: 93527-39-0, 69256-15-1 for  [1] [2]
(+)-form)

Molecular Formula C15H1407 [1]1[2] [3]
Molecular Weight 306.27 g/mol [1] [2]
Appearance White to off-white solid powder [1]
Purity =>98% (as available from suppliers) [1]
Solubility (DMSO) ~100 mg/mL (~326.51 mM) [1]
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- Source |
Property Value | Description
Reference
Recommended Storage -20°C for long-term (3 years); 4°C for short-term [1]
(Powder) (2 years)
Recommended Storage -80°C for long-term (6 months); -20°C for short- [1]
(Solution) term (1 month)

Experimental Protocol & Formulation Guide

Since a detailed stability-indicating method for Leucocianidel was not found, here is a general workflow for

assessing stability, incorporating guidance from general stability principles for drug development [4].
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(Start: Prepare Leucocianidol Stock SolutiorD

GVeigh powder using analytical balanca

(Dissolve in appropriate solvent (e.g., DMSOD

@liquot and store under defined condition9

Storage Conditions:
Long-term, Accelerated, etc.
Time Points:

Initial, 1, 3, 6, 9, 12, 24 months

Test Attributes:
Appearance, Potency, Degradants

( Physical Tests: \
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kColor, Ciarity, Particulates)

Chemical Tests:
HPLC for Purity, Related Substances

l

Microbiological Tests:
Sterility (if applicable)

Click to download full resolution via product page

Stock Solution Preparation

This protocol is adapted from supplier recommendations and general laboratory practices [1].

¢ Calculation: Calculate the required mass of Leucocianidol powder to achieve your desired stock
concentration, using the molecular weight of 306.27 g/mol.

e Weighing: Accurately weigh the powder using a calibrated analytical balance.

¢ Dissolution: Transfer the powder to a volumetric flask and add the chosen solvent (e.g., DMSO) to
volume. Gently vortex or sonicate to ensure complete dissolution.

¢ Aliquoting: Immediately aliquot the stock solution into small, single-use vials to minimize freeze-thaw
cycles and exposure to air.

e Storage: Store the aliquots according to the recommended conditions in the Technical Data Sheet
above.

Preparation of In Vivo Formulations

For animal studies, the supplier provides two sample formulations. Note: These are example protocols and

should be validated for your specific application [1].

e Formulation 1 (10% DMSO, 40% PEG300, 5% Tween 80, 45% Saline)
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o Sequentially add 100 pL of a 25.0 mg/mL DMSO stock solution to 400 uL PEG300 and mix
evenly.

o Add 50 pL Tween-80 and mix evenly.

o Add 450 pL of normal saline (0.9% sodium chloride in ddH20) to adjust the volume to 1 mL.

e Formulation 2 (10% DMSO, 90% 20% SBE-B-CD in Saline)

o Add 100 pL of a 25.0 mg/mL DMSO stock solution to 900 uL of a 20% SBE-B-CD solution in
saline and mix evenly.

o Preparation of 20% SBE-(-CD in Saline: Dissolve 2 g of SBE-B-CD in 10 mL of saline. This
solution is stable for 1 week at 4°C.

Frequently Asked Questions & Troubleshooting

Q1: What is the best way to store Leucocianidol powder and
solutions to ensure stability?

e A: For long-term stability (up to 3 years), store the powder at -20°C. For short-term storage (up to 2
years), 4°C is acceptable [1]. For stock solutions, prepare aliquots and store them at -80°C for up to 6
months. Avoid repeated freezing and thawing.

Q2: My Leucocianidol solution has changed color. What does
this indicate?

e A: Achange in color (e.g., from clear/colorless to yellow or brown) is a strong physical indicator of
chemical degradation. Leucocianidol, like other flavonoids and polyphenols, is susceptible to
oxidation. You should discard the solution and prepare a fresh batch. For future work, ensure
solutions are protected from light and oxygen, and consider using an antioxidant in your buffer if
compatible with your assay.

Q3: | am observing low solubility or precipitation in my aqueous
buffers. How can | resolve this?
e A: Leucocianidol has high solubility in DMSO but limited solubility in water. Follow these steps:

o Confirm Preparation Order: Always add the DMSO stock solution to the agueous components
slowly and with constant mixing.
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o Use Co-solvents: Employ the recommended formulation guides using PEG300, Tween-80, or
SBE-3-CD to enhance solubility in aqueous systems [1].

o Check pH: The compound's solubility can be pH-dependent. Slight adjustments to the buffer
pH may improve solubility, but ensure this does not compromise stability.

The following troubleshooting guide visualizes a logical approach to common lab issues.

Low Solubility Check preparation order Use recommended
or Precipitation and mixing co-solvents
. . Verify storage Protect from light
SR conditions (-80°C, aliquotedH use amber vials
Inconsistent Use fresh solution Implement solution QC
Experimental Data from powder (e.g., HPLC purity check)

Click to download full resolution via product page

Recommendations for Further Research

To build a more complete stability profile, you may need to generate your own data.

e Develop a Stability-Indicating Method: The most critical step is to develop and validate a specific
HPLC or LC-MS method for Leucocianidol. This method should be able to separate the parent
compound from its degradation products.

e Design a Formal Stability Study: Place samples of Leucocianidol under controlled stress
conditions (e.g., elevated temperature, humidity, oxidative, and photolytic stress) as per ICH
guidelines [5] [4]. Analyze these samples at set time points using your stability-indicating method to
identify degradation products and determine the compound's intrinsic stability.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

© 2026 Smolecule. All rights reserved. 6/7 Tech Support


https://www.invivochem.com/leucocianidol.html
https://www.smolecule.com/products/s605626?utm_src=pdf-body-img
https://www.smolecule.com/products/s605626?utm_src=pdf-body
https://www.smolecule.com/products/s605626?utm_src=pdf-body
https://www.federalregister.gov/documents/2025/06/24/2025-11552/q1-stability-testing-of-drug-substances-and-drug-products-international-council-for-harmonisation
https://www.iconplc.com/insights/blog/2025/08/20/importance-stability-programs-early-clinical-drug-product-development
https://www.smolecule.com/products/s605626?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s605626?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

1. | anti-ulcerogenic | treatment of hemorroids | InvivoChem Leucocianidol [invivochem.com]
2. KEGG COMPOUND: C05906 [genome.jp]

3. Showing metabocard for Leucocyanidin (HMDB0303660) [hmdb.ca]

4. The importance of stability programs in early clinical drug ... [iconplc.com]

5. Q1 Stability Testing of Drug Substances and Drug Products ... [federalregister.gov]

To cite this document: Smolecule. [Leucocianidol stability in experimental conditions]. Smolecule,
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stability-in-experimental-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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